Cas no 393522-98-0 ([1,1'-Biphenyl]-4-methanol,4'-amino-)

• Product Name: [1,1'-Biphenyl]-4-methanol,4'-amino-
• CAS No: 393522-98-0
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 299608
• PubChem ID: 1393635
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-methanol,4'-amino- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-methanol,4'-amino-
• [4-(4-aminophenyl)phenyl]methanol
• 4-(4-AMINOPHENYL)BENZYL ALCOHOL
• [1,1'-Biphenyl]-4-methanol,4'-amino
• 4-(4-hydroxybenzyl)aniline
• 4-amino-4'-hydroxymethylbiphenyl
• SCHEMBL1309905
• NHVWYPKGMWDYPP-UHFFFAOYSA-N
• (4'-amino-[1,1'-biphenyl]-4-yl)methanol
• 393522-98-0
• DTXSID60362696
• SB84680
• Z1255416207

• MDL： MFCD05981841
• Inchi： 1S/C13H13NO/c14-13-7-5-12(6-8-13)11-3-1-10(9-15)2-4-11/h1-8,15H,9,14H2
• InChI Key： NHVWYPKGMWDYPP-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 199.10000
• Monoisotopic Mass: 199.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25000
• LogP: 3.00930